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For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of regenerative medicine, small molecules that can stimulate
endogenous repair mechanisms are gaining significant attention. MSI-1436, a naturally
occurring aminosterol, has emerged as a promising candidate for tissue regeneration,
particularly in the context of cardiac and skeletal muscle injury. This guide provides a
comprehensive comparison of MSI-1436's regenerative potential with other therapeutic
alternatives, supported by experimental data.

Mechanism of Action: PTP1B Inhibition

MSI-1436 functions as a selective, non-competitive, allosteric inhibitor of protein tyrosine
phosphatase 1B (PTP1B).[1][2][3] PTP1B is a key negative regulator in various signaling
pathways, including those initiated by insulin and leptin.[2] By inhibiting PTP1B, MSI-1436
enhances the phosphorylation of receptor tyrosine kinases, thereby promoting downstream
signaling cascades that are crucial for cell proliferation, survival, and differentiation.[1][4] This
mechanism is central to its observed regenerative effects. The ubiquitous expression of PTP1B
suggests that MSI-1436 could have therapeutic applications across a wide range of tissues and
injuries.[1]

Below is a diagram illustrating the signaling pathway modulated by MSI-1436.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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regenerative-potential]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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